Cas no 37734-08-0 (4-Hexenoic acid, 3-oxo-, methyl ester)

• Product name: 4-Hexenoic acid, 3-oxo-, methyl ester
• CAS No: 37734-08-0
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 1485450
• PubChem ID: 53436836

4-Hexenoic acid, 3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Hexenoic acid, 3-oxo-, methyl ester
• methyl 3-oxohex-4-enoate
• 37734-08-0
• methyl 3-oxo-4-hexenoate
• DTXSID90700946
• BBCWLSHRIURHSE-UHFFFAOYSA-N

• Inchi： InChI=1S/C7H10O3/c1-3-4-6(8)5-7(9)10-2/h3-4H,5H2,1-2H3
• InChI Key： BBCWLSHRIURHSE-UHFFFAOYSA-N
• SMILES： CC=CC(=O)CC(=O)OC

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 0.8

Experimental Properties

• PSA: 43.37